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Compound of Interest

Compound Name: Alk-IN-26

Cat. No.: B12372496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal guidance for

Alk-IN-26, a potent ALK tyrosine kinase inhibitor. Given the absence of comprehensive

toxicological data, this compound should be handled with extreme caution, treating it as a

potentially hazardous substance. The following procedures are designed to minimize exposure

and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment
While specific quantitative exposure limits for Alk-IN-26 are not established, the Safety Data

Sheet (SDS) for the analogous compound, ALK-IN-1, indicates potential hazards.[1] Alk-IN-26
should be presumed to have similar properties.

Primary Hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory tract irritation.[1]

The toxicological properties have not been thoroughly investigated.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier against potential exposure. The

selection of PPE should be based on a thorough risk assessment of the specific procedures

being performed.[2]
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Protection Type Specific Recommendations Rationale

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile) is required.

Change gloves immediately if

contaminated, torn, or after

extended use. Never reuse

disposable gloves.

To prevent skin contact, which

can cause irritation and

potential systemic absorption.

[1]

Eye and Face Protection

ANSI-approved safety goggles

with side shields are the

minimum requirement. A face

shield should be worn over

safety goggles during

procedures with a high risk of

splashes or aerosol generation

(e.g., weighing, reconstituting,

or transferring solutions).

To protect eyes from direct

contact with the compound,

which can cause serious

irritation.[1][3]

Body Protection

A fully buttoned, long-sleeved

lab coat is required. For

procedures with a higher risk

of contamination, a disposable,

back-fastening gown made of

a material resistant to chemical

permeation (e.g., polyethylene-

coated polypropylene) is

recommended.[4]

To protect skin and personal

clothing from contamination.

Respiratory Protection

All handling of solid Alk-IN-26

must be conducted within a

certified chemical fume hood to

control airborne exposure. If

engineering controls are not

sufficient or during a spill

cleanup, a NIOSH-approved

respirator (e.g., N95 or higher)

should be used.

To prevent inhalation of the

compound, which may cause

respiratory irritation.[1][3]
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Engineering Controls and Safe Handling Procedures
Engineering controls are the primary method for minimizing exposure to hazardous materials.

Operational Plan:

Preparation:

Designate a specific area within a certified chemical fume hood for all manipulations of

Alk-IN-26.

Cover the work surface with disposable, plastic-backed absorbent paper to contain any

spills.[5]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[6]

Prepare all necessary equipment and reagents before handling the compound to minimize

movement and potential for accidents.

Weighing and Reconstitution:

Perform all weighing of the solid compound within the chemical fume hood. Use a

dedicated, closable container for weighing to prevent dissemination of the powder.

When reconstituting, add the solvent slowly and carefully to the solid to avoid splashing.

Keep the container closed as much as possible.

Handling Solutions:

Clearly label all containers with the compound name, concentration, solvent, and

appropriate hazard warnings.

Use positive displacement pipettes or syringes with locking mechanisms for transferring

solutions to prevent aerosol generation.

First Aid and Emergency Procedures
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Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area thoroughly with

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention and

show the SDS or container label to the medical

personnel.[1]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

cover with an inert absorbent material, collect

into a sealed container, and dispose of as

hazardous waste. For large spills, contact your

institution's environmental health and safety

department immediately.

Disposal Plan
All waste contaminated with Alk-IN-26 must be treated as hazardous chemical waste.

Solid Waste:

Includes contaminated gloves, bench paper, pipette tips, and any unused solid compound.
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Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste:

Includes all solutions containing Alk-IN-26.

Collect in a separate, sealed, and properly labeled hazardous waste container. Do not mix

with other waste streams unless compatibility is confirmed.

Disposal:

All hazardous waste must be disposed of through your institution's environmental health

and safety program, following all local, state, and federal regulations.

Quantitative Data Summary
Specific occupational exposure limits for Alk-IN-26 have not been established. The following

table summarizes the known hazard classifications based on an analogous compound.

Parameter Value / Classification Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
ALK-IN-1 SDS[1]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
ALK-IN-1 SDS[1]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
ALK-IN-1 SDS[1]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
ALK-IN-1 SDS[1]

Occupational Exposure Limit

(OEL)
Not Established N/A

Permissible Exposure Limit

(PEL)
Not Established N/A

LD50 / LC50 Not Established N/A
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Visual Workflow for Safe Handling and Disposal
The following diagram outlines the critical steps for safely handling and disposing of Alk-IN-26
in a laboratory setting.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Decontamination & Waste Segregation

4. Final Disposal

Designate Fume Hood Area

Don Full PPE
(Double Gloves, Goggles, Lab Coat)

Cover Work Surface

Weigh Solid Compound

Proceed to Handling

Reconstitute with Solvent

Transfer/Use Solution

Decontaminate Surfaces

After Experiment

Segregate Solid Waste Segregate Liquid Waste

Store Waste in Labeled,
Sealed Containers

Doff PPE & Dispose as Waste

Dispose via EHS Program

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Alk-IN-26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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